Cas no 81481-63-2 ( )
structure
Product Name:
CAS No:81481-63-2
MF:C12H25NO2S
MW:247.397402524948
CID:986788
PubChem ID:318466
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-octyl-1,4-thiazinane 1,1-dioxide
- NSC-255030
- SCHEMBL12550617
- DTXSID30312461
- 81481-63-2
- NSC255030
-
-
- Inchi: 1S/C12H25NO2S/c1-2-3-4-5-6-7-8-13-9-11-16(14,15)12-10-13/h2-12H2,1H3
- InChI Key: RNNNCXWWRYXQOW-UHFFFAOYSA-N
- SMILES: S1(CCN(CCCCCCCC)CC1)(=O)=O
Computed Properties
- Exact Mass: 247.16060021g/mol
- Monoisotopic Mass: 247.16060021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.8Ų
Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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